Cas no 2138422-74-7 (Sodium 6-bromopyridine-2-sulfinate)

• Product Name: Sodium 6-bromopyridine-2-sulfinate
• CAS No: 2138422-74-7
• MF: C₅H₅BrNNaO₂S
• MW: 246.057470083237
• CID: 6547042
• Update Time: 2025-06-08

Sodium 6-bromopyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 6-bromopyridine-2-sulfinate

• Inchi： 1S/C5H4BrNO2S.Na.H/c6-4-2-1-3-5(7-4)10(8)9;;/h1-3H,(H,8,9);;
• InChI Key： CJTWFBWTMCWAOW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(Br)=N1)(O)=O.[NaH]

Additional information on Sodium 6-bromopyridine-2-sulfinate

Introduction to Sodium 6-bromopyridine-2-sulfinate (CAS No. 2138422-74-7)

Sodium 6-bromopyridine-2-sulfinate (CAS No. 2138422-74-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, plays a crucial role in the synthesis of various pharmacologically active molecules. The presence of both bromine and sulfinate functional groups makes it a versatile intermediate in organic synthesis, particularly in the creation of more complex drug candidates.

The sodium counterion in this compound enhances its solubility in aqueous solutions, making it particularly useful in aqueous-based reaction systems. This property is especially valuable in pharmaceutical applications where solubility and stability are critical factors. The compound's ability to act as a brominating agent and a sulfinating agent simultaneously opens up numerous possibilities for its use in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Sodium 6-bromopyridine-2-sulfinate has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have shown its potential utility in the development of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases.

The sulfinate group in Sodium 6-bromopyridine-2-sulfinate is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of other functional groups. This reactivity makes it an invaluable building block for constructing more complex molecules with tailored properties. Researchers have leveraged this characteristic to develop novel scaffolds for drug discovery programs.

One of the most compelling aspects of Sodium 6-bromopyridine-2-sulfinate is its role in the synthesis of bioactive molecules with high selectivity and potency. For example, recent studies have demonstrated its use in the preparation of potent inhibitors of enzymes involved in metabolic disorders. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a pharmacological tool.

The bromine atom present in Sodium 6-bromopyridine-2-sulfinate also serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis, enabling the construction of complex heterocyclic structures that are prevalent in many drugs on the market today.

The pharmaceutical industry has been particularly interested in harnessing the reactivity of Sodium 6-bromopyridine-2-sulfinate for the development of next-generation therapeutics. Its ability to undergo selective modifications while maintaining stability under various reaction conditions makes it an attractive candidate for drug discovery campaigns. Furthermore, its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, aligns with the growing emphasis on sustainable chemical practices.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of Sodium 6-bromopyridine-2-sulfinate with enhanced pharmacological properties. By leveraging computational methods, researchers can predict the behavior of these derivatives before conducting costly wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces the environmental impact associated with traditional trial-and-error methods.

The versatility of Sodium 6-bromopyridine-2-sulfinate extends beyond pharmaceutical applications. It has also found utility in materials science, where it serves as a precursor for synthesizing advanced materials with unique electronic and optical properties. These materials are being explored for applications ranging from organic electronics to photovoltaic devices.

In conclusion, Sodium 6-bromopyridine-2-sulfinate (CAS No. 2138422-74-7) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its applications in science and industry.